![molecular formula C9H9BrN4 B1444952 [1-(3-bromophenyl)-1H-1,2,3-triazol-4-yl]methanamine CAS No. 944905-68-4](/img/structure/B1444952.png)
[1-(3-bromophenyl)-1H-1,2,3-triazol-4-yl]methanamine
Overview
Description
The compound “[1-(3-bromophenyl)-1H-1,2,3-triazol-4-yl]methanamine” is a derivative of methanamine, which is a heterocyclic organic compound with a cage-like structure . It also contains a 1,2,3-triazole ring, which is a five-membered ring containing two nitrogen atoms and three carbon atoms . The 3-bromophenyl group indicates the presence of a phenyl ring (a derivative of benzene) with a bromine atom attached to the third carbon .
Scientific Research Applications
Nonlinear-Optical (NLO) Properties : A study by Maza et al. (2020) on the synthesis, structural investigation, and NLO properties of Schiff bases with halogens and triazole moieties, including compounds similar to [1-(3-bromophenyl)-1H-1,2,3-triazol-4-yl]methanamine, revealed their potential in NLO applications. These compounds, due to their structural configuration, contribute significantly to the field of nonlinear optics (Maza et al., 2020).
Antimicrobial Activities : Research by Thomas et al. (2010) on quinoline derivatives carrying 1,2,3-triazole moiety demonstrated that these compounds exhibit moderate to very good antibacterial and antifungal activities. This suggests that this compound and similar derivatives could be potent in combating microbial infections (Thomas, Adhikari, & Shetty, 2010).
Synthesis and Characterization : Younas, Hallaoui, and Anouar (2014) focused on the synthesis and structural characterization of a compound similar to this compound. Their study provides insights into the synthesis pathways and structural aspects of such compounds, which is crucial for their application in various fields (Younas, Hallaoui, & Anouar, 2014).
Catalytic Activity : A study by Sole et al. (2019) investigated novel ruthenium complexes bearing triazole-based ligands, demonstrating their excellent activity and selectivity in the hydrogenation of ketones and aldehydes. This suggests the potential use of this compound in catalytic applications (Sole et al., 2019).
Pharmacological Activity : Studies on the biological and pharmacological activities of 1,2,4-triazole derivatives have shown a range of potential applications, including antimicrobial and anticancer properties. These studies highlight the diverse applications of compounds like this compound in medicine and pharmaceuticals (Ohloblina, Bushuieva, & Parchenko, 2022).
Future Directions
The future directions for research on “[1-(3-bromophenyl)-1H-1,2,3-triazol-4-yl]methanamine” could include further exploration of its synthesis, its potential biological activity, and its physical and chemical properties. Given the known activities of similar compounds, it could be of interest in the development of new pharmaceuticals or agrochemicals .
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
Compounds with similar structures have been found to interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been found to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound may have similar effects .
Action Environment
Such factors can significantly impact the effectiveness of similar compounds .
properties
IUPAC Name |
[1-(3-bromophenyl)triazol-4-yl]methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN4/c10-7-2-1-3-9(4-7)14-6-8(5-11)12-13-14/h1-4,6H,5,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJNUZKGXASEWKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)N2C=C(N=N2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.